1-Chloro-5-iodo-6-methylphthalazine

• Molecular Formula: C9H6ClIN2
• Molecular Weight: 304.51 g/mol
• IUPAC Name: 1-chloro-5-iodo-6-methylphthalazine
• InChI: InChI=1S/C9H6ClIN2/c1-5-2-3-6-7(8(5)11)4-12-13-9(6)10/h2-4H,1H3
• InChI Key: LTWOXSBBMVCRRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CN=NC(=C2C=C1)Cl)I

Description

1-Chloro-5-iodo-6-methylphthalazine is a useful research compound. Its molecular formula is C9H6ClIN2 and its molecular weight is 304.51 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 5-iodo-6-methylphthalazin-1(2H)-one (8.51 g, 29.7 mmol) in phosphorous oxychloride (200 ml, 2146 mmol), charged to a 500 mL was stirred at 108° C. (reflux) for 90 min. The POCl3 was then removed under vacuum, and the resulting residue was azeotroped 2× with toluene. The resulting residue was dissolved in a mixture of DCM and MeOH and water. The layers were separated the aqueous layer was washed with DCM 3×. The combined organics were washed with saturated aqueous sodium carbonate and brine. The organic layer was then dried over magnesium sulfate, and loaded on to silica. 1-Chloro-5-iodo-6-methylphthalazine (5.604 g, 61.9% yield) was obtained by column chromatography (ISCO 330 g 15%-60% EtOAc in Hex 60 min) as a yellow solid. MS (M+H)+ 305.